molecular formula C5H9NO2S B8279632 5-Ethylthiooxazolidin-2-one

5-Ethylthiooxazolidin-2-one

Cat. No.: B8279632
M. Wt: 147.20 g/mol
InChI Key: GGYDRGGIFRSTTH-UHFFFAOYSA-N
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Description

5-Ethylthiooxazolidin-2-one is a useful research compound. Its molecular formula is C5H9NO2S and its molecular weight is 147.20 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C5H9NO2S

Molecular Weight

147.20 g/mol

IUPAC Name

5-ethylsulfanyl-1,3-oxazolidin-2-one

InChI

InChI=1S/C5H9NO2S/c1-2-9-4-3-6-5(7)8-4/h4H,2-3H2,1H3,(H,6,7)

InChI Key

GGYDRGGIFRSTTH-UHFFFAOYSA-N

Canonical SMILES

CCSC1CNC(=O)O1

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution mixture comprising 3 g of 2-oxazolone, 25 ml of ethyl mercaptan and 600 mg of azobisisobutyronitrile, was reacted at 100° C. for 8 hours in an autoclave. After the completion of the reaction, excess ethyl mercaptan was distilled off, and the residue was purified by silica gel chromatography to obtain 1.6 g of 5-ethylthiooxazolidin-2-one having a melting point of from 82° to 86° C.
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3 g
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25 mL
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600 mg
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0 (± 1) mol
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